Cas no 2171948-92-6 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}pentanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}pentanoic acid
• CAS No: 2171948-92-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6290401
• PubChem ID: 165824782
• Update Time: 2025-10-21

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}pentanoic acid
• 2171948-92-6
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]methyl}pentanoic acid
• EN300-1490812

• Inchi： 1S/C26H32N2O5/c1-4-9-17(23(29)30)14-27-24(31)26(2,3)16-28-25(32)33-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22H,4,9,14-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： RWYLZWZZEIVKHG-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)C(NCC(C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}pentanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}pentanoic acid (CAS No. 2171948-92-6)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}pentanoic acid, identified by its CAS number 2171948-92-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenyl moiety and an amide functional group. The presence of these structural features not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug development and therapeutic research.

The fluorenyl group, a prominent feature in this compound, is known for its stability and rigidity, making it a valuable component in the design of bioactive molecules. Its aromatic nature and planar structure provide a stable scaffold that can interact favorably with biological targets. In recent years, fluorene-based compounds have been extensively studied for their role in developing novel pharmaceuticals, particularly in the realm of anticancer agents and neuroprotective drugs. The 9H-fluoren-9-yl moiety in this compound specifically adds to its potential by enhancing binding affinity and metabolic stability, which are critical factors in drug design.

The methoxycarbonyl group attached to the amino function in the molecule plays a crucial role in modulating the pharmacokinetic properties of the compound. This group is often employed in medicinal chemistry to improve solubility and bioavailability, which are essential for effective drug delivery. The incorporation of such functional groups into pharmaceutical candidates is a well-established strategy to enhance the overall efficacy of therapeutic agents. Furthermore, the amino group within the molecule provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored biological activities.

The 2,2-dimethylpropanamidomethyl part of the compound's name refers to a branched alkyl chain connected to an amide group. This structural motif is not only chemically stable but also contributes to the compound's solubility profile, which is crucial for formulation purposes. The amide linkage itself is a key pharmacophoric element that can participate in hydrogen bonding interactions with biological targets, thereby influencing the compound's binding affinity and selectivity.

The pentanoic acid moiety at the end of the molecule introduces a carboxylic acid functional group, which can serve as a site for further derivatization or as an anchor for interactions with biological targets. Carboxylic acids are widely recognized for their ability to form hydrogen bonds and ionic interactions, making them valuable in designing molecules that can effectively interact with proteins and other biomolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activities of compounds like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}pentanoic acid (CAS No. 2171948-92-6). These studies have highlighted the compound's potential as an inhibitor of various enzymes involved in cancer progression and inflammation. For instance, preliminary computational studies suggest that this molecule may interact with enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are known to play pivotal roles in tumor growth and metastasis.

In addition to its potential anticancer applications, this compound has shown promise in preclinical studies as a modulator of inflammatory pathways. Chronic inflammation is implicated in numerous diseases, including cardiovascular disorders and autoimmune conditions. By targeting key inflammatory mediators, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}pentanoic acid (CAS No. 2171948-92-6) may offer therapeutic benefits by attenuating inflammatory responses without causing significant side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include protection-deprotection techniques to handle reactive functional groups such as the amino and carboxylic acid moieties. The introduction of the fluorenyl group typically involves palladium-catalyzed cross-coupling reactions, which are well-established methods for constructing biaryl structures.

One of the most notable challenges in synthesizing complex molecules like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}pentanoic acid (CAS No. 2171948-92-6) is ensuring regioselectivity during functionalization. The presence of multiple reactive sites necessitates careful planning to achieve the desired substitution pattern without unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organocatalysis, have been employed to overcome these challenges and improve synthetic efficiency.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In cell-based assays, it has demonstrated inhibitory activity against several target enzymes relevant to cancer and inflammation. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

One particularly intriguing aspect of this compound's biology is its ability to modulate signaling pathways associated with cell proliferation and survival. By interfering with key signaling molecules such as kinases and transcription factors, it may be possible to develop novel therapies that target specific aspects of disease pathogenesis without affecting normal cellular processes.

The development of new pharmaceuticals relies heavily on understanding how molecules interact with biological systems at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of small molecules like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}pentanoic acid (CAS No. 2171948-92-6) with their target proteins. These structural insights have guided medicinal chemists in optimizing lead compounds for improved potency and selectivity.

In conclusion,2-{3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-2,2-dimethylpropanamidomethyl}pentanoic acid (CAS No. 2171948-92-6) represents a promising candidate for further development in pharmaceutical research. Its unique structural features combined with preliminary biological activity make it an attractive molecule for designing novel therapeutics targeting cancer and inflammation-related diseases. As research continues to uncover new applications for this compound,its significance in advancing drug discovery efforts is expected to grow significantly.